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CAS No.: 1201633-56-8

Cat. No.: B1437844

Get Quote

High-Impact Strategies for Scaffold Hopping and Lead Optimization

Executive Summary: The "Next-Generation
Piperazine"
In the landscape of nitrogen heterocycles, the 1,4-diazepane (homopiperazine) ring has

emerged as a critical "privileged scaffold." While the 6-membered piperazine ring remains a

workhorse of medicinal chemistry, the 7-membered 1,4-diazepane offers distinct

physicochemical advantages that solve common attrition issues such as poor solubility,

metabolic instability, and flat structure-activity relationships (SAR).

This guide provides a technical roadmap for deploying 1,4-diazepane derivatives in drug

discovery, grounded in the success of marketed drugs like Fasudil and Suvorexant.
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Feature Scientific Rationale Impact on Drug Design

Conformational Flexibility

The 7-membered ring adopts a

twisted chair/boat

conformation, unlike the rigid

chair of piperazine.

Allows "induced fit" binding to

flexible protein pockets (e.g.,

kinases, GPCRs).

Solubility Enhancement

Non-planar geometry disrupts

crystal lattice packing energy

more effectively than planar

rings.

Improves aqueous solubility of

lipophilic leads.

Vector Orientation

The N-N distance and bond

angles differ from piperazine,

altering substituent exit

vectors.

Critical for scaffold hopping to

bypass patent space or

improve selectivity.

Case Studies: Validating the Scaffold
The utility of 1,4-diazepane is best illustrated by its role in two distinct therapeutic classes:

Kinase Inhibitors and GPCR Antagonists.

Case Study A: Fasudil (Rho-Kinase Inhibitor)[1][2][3][4]
Mechanism: Fasudil inhibits Rho-associated protein kinase (ROCK), preventing cerebral

vasospasm after subarachnoid hemorrhage.

Chemistry: The 1,4-diazepane ring serves as the solvent-exposed solubilizing group, linked

via a sulfonamide to the isoquinoline hinge-binder.

Lesson: The secondary amine of the diazepane is crucial for hydrogen bonding with the

solvent front, while the ring flexibility accommodates the kinase P-loop dynamics.

Case Study B: Suvorexant (Orexin Receptor Antagonist)
[5][6][7][8][9][10]

Mechanism: Dual antagonist of Orexin receptors (OX1R/OX2R) for insomnia.[1][2]
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Chemistry: Features a chiral 7-methyl-1,4-diazepane core.[3][4][5]

Lesson: The introduction of a methyl group on the 7-membered ring locks the conformation,

enhancing potency and selectivity—a strategy not easily replicated in symmetrical

piperazines.

Experimental Protocol: Synthesis and
Functionalization
This protocol details the construction of a 1,4-diazepane library scaffold, mimicking the core

connectivity found in Fasudil-like analogs.

Workflow Overview
Starting Material:tert-Butyl 1,4-diazepane-1-carboxylate (1-Boc-homopiperazine).

Step 1:

or Buchwald-Hartwig coupling to introduce the Aryl Core.

Step 2: Acidic Deprotection of the Boc group.

Step 3: Sulfonylation/Acylation to generate the final library.

Detailed Procedure
Step 1: N-Arylation (Nucleophilic Aromatic Substitution)

Reagents: 1-Boc-homopiperazine (1.0 equiv), 4-Chloro-isoquinoline (1.0 equiv),

(2.0 equiv), DMSO.

Protocol:

Dissolve 4-chloro-isoquinoline (1.63 g, 10 mmol) in anhydrous DMSO (10 mL).

Add 1-Boc-homopiperazine (2.0 g, 10 mmol) and potassium carbonate (2.76 g, 20 mmol).

Heat the reaction mixture to 100°C under
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atmosphere for 12 hours.

Monitor: Check conversion via LC-MS (Target mass: M+H).

Workup: Dilute with water (50 mL), extract with EtOAc (3 x 30 mL). Wash organics with

brine, dry over

, and concentrate.

Purification: Flash chromatography (Hexane/EtOAc gradient).

Step 2: Boc-Deprotection
Reagents: TFA (Trifluoroacetic acid), DCM (Dichloromethane).

Protocol:

Dissolve the intermediate from Step 1 in DCM (10 mL).

Add TFA (2 mL) dropwise at 0°C.

Stir at room temperature for 2 hours.

Workup: Remove volatiles in vacuo. Neutralize with saturated

and extract with DCM/Isopropanol (3:1) to recover the free amine.

Step 3: Sulfonylation (Fasudil Analog Generation)
Reagents: Aryl sulfonyl chloride (1.1 equiv), TEA (Triethylamine), DCM.

Protocol:

Dissolve the deprotected diazepane derivative (0.5 mmol) in DCM (5 mL).

Add TEA (1.5 mmol) and cool to 0°C.

Add the sulfonyl chloride (0.55 mmol) slowly.

Stir for 4 hours at RT.
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Validation: Confirm purity >95% via HPLC before biological testing.

Biological Assay: ROCK Kinase Inhibition
To validate the synthesized 1,4-diazepane derivatives, use the following enzymatic assay

protocol standard in the field.

Assay Type: ADP-Glo™ Kinase Assay (Luminescence).

Target: Recombinant Human ROCK1/ROCK2.

Substrate: S6 Kinase Peptide substrate.

Procedure:

Incubate compound (10-point dose response, 1 nM to 10 µM) with ROCK enzyme (5

ng/well) and substrate (10 µM) in kinase buffer for 10 min.

Initiate reaction with ATP (10 µM). Incubate at 30°C for 45 min.

Add ADP-Glo™ Reagent to stop reaction and deplete remaining ATP (40 min incubation).

Add Kinase Detection Reagent to convert ADP to ATP -> Luciferase signal.

Read: Measure luminescence on a plate reader.

Data Analysis: Fit curves using non-linear regression (Log(inhibitor) vs. response) to

determine

.

Visualizations
Figure 1: Synthesis Workflow & Logic
This diagram illustrates the modular assembly of 1,4-diazepane drugs, highlighting the

divergence points for library generation.
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Caption: Modular synthetic pathway for 1,4-diazepane library generation, enabling rapid

divergence into kinase (sulfonamide) and GPCR (amide) chemical space.

Figure 2: SAR & Physicochemical Logic
A comparison of why 1,4-diazepane is chosen over piperazine in lead optimization.
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Caption: Structural Activity Relationship (SAR) decision tree demonstrating the

physicochemical benefits of the 7-membered ring in improving solubility and binding versatility.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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